Cas no 918668-64-1 (Benzoic acid, 4-(4-ethoxy-4-oxobutoxy)-3,5-dimethoxy-)

• Product Name: Benzoic acid, 4-(4-ethoxy-4-oxobutoxy)-3,5-dimethoxy-
• CAS No: 918668-64-1
• MF: C₁₅H₂₀O₇
• MW: 312.315105438232
• CID: 771569
• PubChem ID: 71426458
• Update Time: 2025-04-19

Benzoic acid, 4-(4-ethoxy-4-oxobutoxy)-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-ethoxy-4-oxobutoxy)-3,5-dimethoxy-
• 4-(4-ethoxy-4-oxobutoxy)-3,5-dimethoxybenzoic acid
• DTXSID40845215
• 918668-64-1

• Inchi： 1S/C15H20O7/c1-4-21-13(16)6-5-7-22-14-11(19-2)8-10(15(17)18)9-12(14)20-3/h8-9H,4-7H2,1-3H3,(H,17,18)
• InChI Key： ONWAZHRTGCFLKJ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C(=O)O)=CC=1OC)OC)CCCC(=O)OCC

Computed Properties

• Exact Mass: 312.12090297g/mol
• Monoisotopic Mass: 312.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.3Ų